Cas no 1032231-28-9 (5-bromo-2-cyano-benzoic acid)

• Product Name: 5-bromo-2-cyano-benzoic acid
• CAS No: 1032231-28-9
• MF: C₈H₄BrNO₂
• MW: 226.026861190796
• MDL: MFCD15523585
• CID: 1010977
• PubChem ID: 23038970
• Update Time: 2025-06-25

5-bromo-2-cyano-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyanobenzoic acid
• 4-Bromo-3,5-dimethoxypyridine
• BENZOIC ACID,5-BROMO-2-CYANO-,
• 4-Bromo-2-carboxybenzonitrile
• 5-bromo-2-cyano-benzoic acid
• SCHEMBL10401768
• AMY19101
• 1032231-28-9
• 5-Bromo-2-cyanobenzoicacid
• DTXSID20629974
• DB-023497
• AKOS016010009
• FS-3751
• A21868
• MFCD15523585
• BENZOIC ACID, 5-BROMO-2-CYANO-

• MDL： MFCD15523585
• Inchi： 1S/C8H4BrNO2/c9-6-2-1-5(4-10)7(3-6)8(11)12/h1-3H,(H,11,12)
• InChI Key： HELBBGLIOALLAF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 224.94300
• Monoisotopic Mass: 224.94254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.82±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 169-171 °C (decomposition)
• Boiling Point: 379.1±32.0 °C at 760 mmHg
• Flash Point: 183.1±25.1 °C
• Solubility: Very slightly soluble (0.38 g/l) (25 º C),
• PSA: 61.09000
• LogP: 2.01898
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-bromo-2-cyano-benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3439
• Safety Instruction： H303+H313+H333
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-bromo-2-cyano-benzoic acid

Introduction to 5-bromo-2-cyano-benzoic acid (CAS No. 1032231-28-9)

5-bromo-2-cyano-benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1032231-28-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoic acid derivatives family, characterized by its bromine and cyano functional groups, which contribute to its unique chemical properties and reactivity. The structural arrangement of these substituents imparts distinct characteristics that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 5-bromo-2-cyano-benzoic acid consists of a benzene ring substituted with a bromine atom at the 5-position and a cyano group at the 2-position. This configuration enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. The presence of the cyano group also facilitates nucleophilic addition reactions, making it a versatile building block for drug discovery and material science applications.

In recent years, 5-bromo-2-cyano-benzoic acid has been extensively studied for its role in medicinal chemistry. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its potential in synthesizing inhibitors of enzymes involved in inflammatory pathways. The bromine atom serves as a handle for further functionalization via palladium-catalyzed reactions, allowing chemists to tailor the molecule for specific biological activities.

One of the most compelling aspects of 5-bromo-2-cyano-benzoic acid is its application in the development of anticancer agents. The benzoic acid core is a common motif in many FDA-approved drugs, and modifications at the 5- and 2-positions can significantly alter pharmacokinetic properties. Recent publications highlight its use in generating small-molecule inhibitors that disrupt cancer cell proliferation by inhibiting key signaling pathways. The cyano group, in particular, has been shown to enhance binding affinity to target proteins, improving drug efficacy.

Moreover, 5-bromo-2-cyano-benzoic acid finds utility in materials science, particularly in the synthesis of organic semiconductors and liquid crystals. The rigid aromatic backbone combined with electron-withdrawing groups like the cyano moiety contributes to stable electronic properties, making it suitable for optoelectronic applications. Researchers have explored its derivatives as components in organic field-effect transistors (OFETs) and photovoltaic cells, demonstrating promising results in improving device performance.

The synthesis of 5-bromo-2-cyano-benzoic acid typically involves bromination of 2-cyanobenzoic acid followed by purification steps to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact. Continuous-flow reactors, for example, have been employed to enhance reaction rates and scalability, making it more feasible for industrial applications.

From a regulatory perspective, 5-bromo-2-cyano-benzoic acid is not classified as a hazardous or controlled substance under current international guidelines. This classification simplifies its handling and distribution, facilitating broader research and commercial use. However, standard laboratory protocols should always be followed to ensure safety during handling and storage.

In conclusion, 5-bromo-2-cyano-benzoic acid (CAS No. 1032231-28-9) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for researchers seeking to develop innovative solutions across multiple disciplines. As scientific understanding advances, the potential uses of this compound are likely to expand further, solidifying its importance in modern chemistry.